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Compound of Interest

Compound Name: 4-ethynyl-1,2-dimethoxybenzene

Cat. No.: B1333843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-ethynyl-1,2-dimethoxybenzene,

a key building block in synthetic chemistry, particularly for the development of novel therapeutic

agents and functional materials. This document details its commercial availability, purity

specifications, and recommended experimental protocols for its synthesis and quality control.

Commercial Availability and Purity
4-Ethynyl-1,2-dimethoxybenzene is readily available from a variety of chemical suppliers.

The purity of the commercially available compound is typically high, making it suitable for most

research and development applications. Below is a summary of offerings from prominent

suppliers.
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Supplier CAS Number Purity Physical Form Storage

--INVALID-LINK-- 4302-52-7 98% Solid
Room

temperature

--INVALID-LINK-- 4302-52-7 >98.0% (GC)

White to light

yellow

powder/crystal

Not specified

--INVALID-LINK-- 4302-52-7 95% Not specified 2-8 °C

--INVALID-LINK-- 4302-52-7 95.0% - 97.0%[1] Not specified Not specified

Physicochemical Properties
Property Value

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Melting Point 76 °C

Boiling Point 130 °C at 760 mmHg

IUPAC Name 4-ethynyl-1,2-dimethoxybenzene

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and purity analysis of

4-ethynyl-1,2-dimethoxybenzene. These protocols are based on established synthetic routes

for similar compounds and standard analytical techniques.

Synthesis of 4-Ethynyl-1,2-dimethoxybenzene
A common and effective method for the synthesis of aryl acetylenes is the Sonogashira

coupling reaction. An alternative, presented here, is the reaction of a suitable acetal with an

acetylide, which is a reliable method for constructing the ethynyl group.

Reaction Scheme:
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Reactants

Reagents

Product

3,4-Dimethoxybenzaldehyde

Seyferth-Gilbert
Homologation

1.0 eq

Dimethyl (1-diazo-2-oxopropyl)phosphonate 1.1 eq

Potassium carbonate
2.0 eq

Methanol

Solvent

4-Ethynyl-1,2-dimethoxybenzene

Click to download full resolution via product page

A representative synthetic route to 4-ethynyl-1,2-dimethoxybenzene.

Materials:

3,4-Dimethoxybenzaldehyde

Dimethyl (1-diazo-2-oxopropyl)phosphonate (Seyferth-Gilbert reagent)

Potassium carbonate (K₂CO₃)

Methanol (MeOH)

Diethyl ether (Et₂O)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 3,4-dimethoxybenzaldehyde (1.0 equivalent) in methanol in a round-bottom

flask, add dimethyl (1-diazo-2-oxopropyl)phosphonate (1.1 equivalents).

Cool the mixture to 0 °C in an ice bath.

Slowly add potassium carbonate (2.0 equivalents) portion-wise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a mixture of

hexane and ethyl acetate as the eluent.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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HPLC is a robust method for assessing the purity of non-volatile organic compounds like 4-
ethynyl-1,2-dimethoxybenzene.

Prepare sample and
reference standard solutions

(e.g., 1 mg/mL in mobile phase)

Equilibrate HPLC system
with mobile phase

Inject sample and
reference standard

Isocratic or gradient elution
on a C18 column

UV detection at a suitable
wavelength (e.g., 254 nm)

Calculate purity based on
peak area percentage

Click to download full resolution via product page

A typical workflow for purity analysis by HPLC.

Instrumentation and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

4-Ethynyl-1,2-dimethoxybenzene reference standard

Chromatographic Conditions:

Parameter Condition

Mobile Phase Acetonitrile:Water (e.g., 60:40 v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature Ambient

Detection Wavelength 254 nm

Procedure:

Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the 4-ethynyl-
1,2-dimethoxybenzene sample in 10 mL of the mobile phase to prepare a 1 mg/mL solution.

Prepare a reference standard solution at the same concentration.

System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved.

Injection and Analysis: Inject the sample and reference standard solutions into the HPLC

system.

Data Analysis: Determine the purity of the sample by calculating the area percentage of the

main peak relative to the total area of all peaks in the chromatogram.

Purity Determination by Gas Chromatography (GC)
For volatile and thermally stable compounds, Gas Chromatography is an excellent alternative

for purity assessment.

Instrumentation and Reagents:
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Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

Capillary column suitable for aromatic compounds (e.g., DB-5 or equivalent)

Helium or Nitrogen (carrier gas)

Dichloromethane or other suitable volatile solvent

4-Ethynyl-1,2-dimethoxybenzene reference standard

Chromatographic Conditions:

Parameter Condition

Column
DB-5, 30 m x 0.25 mm ID, 0.25 µm film

thickness

Carrier Gas Helium at a constant flow of 1 mL/min

Injection Port Temperature 250 °C

Detector Temperature 280 °C

Oven Temperature Program
Start at 100 °C, hold for 2 min, ramp to 250 °C

at 10 °C/min, hold for 5 min

Injection Volume 1 µL (split injection, e.g., 50:1 split ratio)

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable

volatile solvent like dichloromethane. Prepare a reference standard solution at a similar

concentration.

Injection and Analysis: Inject the prepared solutions into the GC.

Data Analysis: Calculate the purity based on the area percent of the main peak relative to the

total peak area in the chromatogram.
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Safety Information
4-Ethynyl-1,2-dimethoxybenzene is harmful if swallowed and may cause skin, eye, and

respiratory irritation. It is essential to handle this compound in a well-ventilated fume hood and

wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

This technical guide is intended to provide a starting point for researchers. Specific applications

may require optimization of the described protocols. Always consult relevant literature and

safety documentation before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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